Cas no 2580250-03-7 (Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate)

• Product Name: Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate
• CAS No: 2580250-03-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5662953
• PubChem ID: 165887323
• Update Time: 2025-05-21

Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580250-03-7
• EN300-27725127
• tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate
• Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)7-4-6(12)5-8(7)11/h6-8,12H,4-5,11H2,1-3H3
• InChI Key： AFMVOUKOOSXMFR-UHFFFAOYSA-N
• SMILES： OC1CC(C(C(=O)OC(C)(C)C)C1)N

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.6Ų

Additional information on Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate

Comprehensive Overview of Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate (CAS No. 2580250-03-7)

Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate (CAS No. 2580250-03-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name TB-AHCPC, features a cyclopentane backbone with functional groups including an amino group, a hydroxyl group, and a tert-butyl ester. These moieties make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules and drug candidates.

The growing interest in Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate aligns with current trends in drug discovery, where researchers are increasingly focusing on small-molecule scaffolds that can be modified to target specific biological pathways. Its CAS No. 2580250-03-7 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, the compound's stability and solubility profile make it a preferred choice for laboratory-scale synthesis and industrial applications.

One of the key reasons for the popularity of TB-AHCPC is its role in the synthesis of peptidomimetics and protease inhibitors. These classes of compounds are critical in addressing global health challenges, such as antiviral and anticancer therapies. Recent studies have explored its utility in designing inhibitors for enzymes like SARS-CoV-2 main protease, a topic of immense interest since the COVID-19 pandemic. This connection to hot research areas ensures that searches for CAS No. 2580250-03-7 remain high in scientific and pharmaceutical communities.

From a structural perspective, the tert-butyl ester group in Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate provides steric protection, enhancing the compound's stability during synthetic transformations. The presence of both amino and hydroxy groups allows for further functionalization, enabling chemists to tailor the molecule for specific applications. This adaptability is particularly valuable in medicinal chemistry, where slight modifications can significantly alter a compound's pharmacological properties.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many volatile or hazardous intermediates, TB-AHCPC is relatively stable under standard laboratory conditions, reducing risks associated with handling and storage. This characteristic aligns with the increasing demand for green chemistry and sustainable practices in chemical manufacturing, a trend heavily emphasized in recent years.

In summary, Tert-butyl 2-amino-4-hydroxycyclopentane-1-carboxylate (CAS No. 2580250-03-7) represents a critical building block in modern organic synthesis. Its multifaceted applications, from drug development to material science, underscore its importance in both academic and industrial settings. As research continues to evolve, this compound is likely to remain at the forefront of innovative chemical solutions, addressing some of the most pressing challenges in science and medicine today.